Cas no 1261960-89-7 (4-(3-Cyanophenyl)-3-fluorobenzoic acid)
1261960-89-7 structure
Product Name:4-(3-Cyanophenyl)-3-fluorobenzoic acid
CAS No:1261960-89-7
MF:C14H8FNO2
MW:241.217226982117
MDL:MFCD16509408
CID:1039205
Update Time:2025-04-20
4-(3-Cyanophenyl)-3-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3'-Cyano-2-fluoro-[1,1'-biphenyl]-4-carboxylic acid
- 4-(3-cyanophenyl)-3-fluorobenzoic acid
- 4-(3-Cyanophenyl)-3-fluorobenzoic acid
-
- MDL: MFCD16509408
- Inchi: 1S/C14H8FNO2/c15-13-7-11(14(17)18)4-5-12(13)10-3-1-2-9(6-10)8-16/h1-7H,(H,17,18)
- InChI Key: XEHSASRBHSRGRM-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)O)C=CC=1C1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 241.05400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 61.09000
- LogP: 3.06258
4-(3-Cyanophenyl)-3-fluorobenzoic acid Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-(3-Cyanophenyl)-3-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019119864-25g |
3'-Cyano-2-fluoro-[1,1'-biphenyl]-4-carboxylic acid |
1261960-89-7 | 95% | 25g |
547.96 USD | 2021-06-16 | |
| abcr | AB326109-1 g |
4-(3-Cyanophenyl)-3-fluorobenzoic acid; 98% |
1261960-89-7 | 1g |
€144.00 | 2023-04-26 | ||
| Fluorochem | 217320-1g |
3'-Cyano-2-fluoro-[1,1'-biphenyl]-4-carboxylic acid |
1261960-89-7 | 95% | 1g |
£76.00 | 2022-03-01 | |
| Fluorochem | 217320-5g |
3'-Cyano-2-fluoro-[1,1'-biphenyl]-4-carboxylic acid |
1261960-89-7 | 95% | 5g |
£225.00 | 2022-03-01 | |
| Fluorochem | 217320-10g |
3'-Cyano-2-fluoro-[1,1'-biphenyl]-4-carboxylic acid |
1261960-89-7 | 95% | 10g |
£350.00 | 2022-03-01 | |
| TRC | C990203-100mg |
4-(3-Cyanophenyl)-3-fluorobenzoic acid |
1261960-89-7 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C990203-250mg |
4-(3-Cyanophenyl)-3-fluorobenzoic acid |
1261960-89-7 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | C990203-500mg |
4-(3-Cyanophenyl)-3-fluorobenzoic acid |
1261960-89-7 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | C990203-1g |
4-(3-Cyanophenyl)-3-fluorobenzoic acid |
1261960-89-7 | 1g |
$98.00 | 2023-05-18 | ||
| abcr | AB326109-1g |
4-(3-Cyanophenyl)-3-fluorobenzoic acid, 98%; . |
1261960-89-7 | 98% | 1g |
€144.00 | 2024-06-08 |
4-(3-Cyanophenyl)-3-fluorobenzoic acid Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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